ethyl 5-fluoro-3-methyl-1H-indole-2-carboxylate
Cat. No. B3021251
M. Wt: 221.23 g/mol
InChI Key: KLUPNBFUMHAPHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][CH2:21][OH:22].[ClH:19].[F:1][c:2]1[cH:3][c:4]2[c:5]([CH3:16])[c:6]([C:11](=[O:12])[O:13][CH2:14][CH3:15])[nH:7][c:8]2[cH:9][cH:10]1.[K+:18].[OH-:17].[OH2:23]>>[F:1][c:2]1[cH:3][c:4]2[c:5]([CH3:16])[c:6]([C:11](=[O:12])[OH:13])[nH:7][c:8]2[cH:9][cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1[nH]c2ccc(F)cc2c1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1c(C(=O)O)[nH]c2ccc(F)cc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
